Cas no 62219-93-6 (Propanenitrile, 3-[[2-(phosphonothio)ethyl]amino]-)

Propanenitrile, 3-[[2-(phosphonothio)ethyl]amino]- structure
62219-93-6 structure
Product Name:Propanenitrile, 3-[[2-(phosphonothio)ethyl]amino]-
CAS No:62219-93-6
MF:C5H11N2O3PS
MW:210.191200494766
CID:453962
PubChem ID:114106
Update Time:2025-04-19

Propanenitrile, 3-[[2-(phosphonothio)ethyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • Propanenitrile, 3-[[2-(phosphonothio)ethyl]amino]-
    • 2-(2-cyanoethylamino)ethylsulfanylphosphonic acid
    • DTXSID00276142
    • 62219-93-6
    • Inchi: 1S/C5H11N2O3PS/c6-2-1-3-7-4-5-12-11(8,9)10/h7H,1,3-5H2,(H2,8,9,10)
    • InChI Key: RBMDTWOUDUNLJW-UHFFFAOYSA-N
    • SMILES: S(CCNCCC#N)P(=O)(O)O

Computed Properties

  • Exact Mass: 210.02293
  • Monoisotopic Mass: 210.02280039g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.2
  • Topological Polar Surface Area: 119Ų

Experimental Properties

  • PSA: 93.35
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